Cas no 832102-04-2 (3-Pyrrolidinol, 1-[(6-nitro-2-quinolinyl)methyl]-, (3R)-)

• Product name: 3-Pyrrolidinol, 1-[(6-nitro-2-quinolinyl)methyl]-, (3R)-
• CAS No: 832102-04-2
• MF: C₁₄H₁₅N₃O₃
• MW: 273.2872
• CID: 676462
• PubChem ID: 71416087

3-Pyrrolidinol, 1-[(6-nitro-2-quinolinyl)methyl]-, (3R)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinol, 1-[(6-nitro-2-quinolinyl)methyl]-, (3R)-
• (3R)-1-[(6-nitroquinolin-2-yl)methyl]pyrrolidin-3-ol
• (R)-1-((6-Nitroquinolin-2-yl)methyl)pyrrolidin-3-ol
• 832102-04-2
• DTXSID90835489

• Inchi： InChI=1S/C14H15N3O3/c18-13-5-6-16(9-13)8-11-2-1-10-7-12(17(19)20)3-4-14(10)15-11/h1-4,7,13,18H,5-6,8-9H2/t13-/m1/s1
• InChI Key： IHKZRAKSZJHBKZ-CYBMUJFWSA-N
• SMILES： C1CN(CC1O)CC2=NC3=C(C=C2)C=C(C=C3)[N+](=O)[O-]

Computed Properties

• Exact Mass: 273.11134135g/mol
• Monoisotopic Mass: 273.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.2Ų
• XLogP3: 1.4